Cas no 358767-84-7 (Cyclohexanecarboxaldehyde,2,6-dimethyl-)

Cyclohexanecarboxaldehyde,2,6-dimethyl- structure
358767-84-7 structure
Product Name:Cyclohexanecarboxaldehyde,2,6-dimethyl-
CAS No:358767-84-7
MF:C9H16O
MW:140.222743034363
CID:303260
PubChem ID:11423647
Update Time:2025-04-19

Cyclohexanecarboxaldehyde,2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxaldehyde,2,6-dimethyl-
    • Cyclohexanecarboxaldehyde,2,6-dimethyl-, (1a,2a,6a)- (9CI)
    • Cyclohexanecarboxaldehyde, 2,6-dimethyl-, (1alpha,2alpha,6alpha)- (9CI)
    • 358767-84-7
    • Inchi: 1S/C9H16O/c1-7-4-3-5-8(2)9(7)6-10/h6-9H,3-5H2,1-2H3/t7-,8+,9?
    • InChI Key: XXGMGNSKVTYPDN-JVHMLUBASA-N
    • SMILES: O=CC1[C@H](C)CCC[C@@H]1C

Computed Properties

  • Exact Mass: 140.12000
  • Monoisotopic Mass: 140.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.25760
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